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Compound of Interest

Compound Name:
Carbamic acid, dimethyldithio-,

ethyl ester

CAS No.: 617-38-9

Cat. No.: B13805731

Get Quote

Executive Summary & Chemical Identity
Ethyl dimethyldithiocarbamate (CAS: 617-38-9) is the ethyl ester of dimethyldithiocarbamic

acid.[1][2] Unlike its metallic salt counterparts (e.g., Ziram, Ferbam) which are ionic and water-

soluble, this ester is a covalent, lipophilic organic molecule. Its solubility profile is governed by

the interaction between its non-polar ethyl/methyl groups and the polar thione (C=S) moiety.

Understanding its solubility is critical for applications in metal chelation extraction, organic

synthesis intermediates, and pesticide formulation.
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Property Value/Description

IUPAC Name Ethyl N,N-dimethylcarbamodithioate

Molecular Formula

Molecular Weight 149.28 g/mol

Physical State Low-melting solid or viscous liquid (Ambient)

LogP (Octanol/Water) ~2.3 - 2.8 (Estimated)

Key Functional Group
Dithiocarbamate Ester (

)

Solubility Profile in Organic Solvents[9][10]
The solubility of ethyl dimethyldithiocarbamate follows the "like dissolves like" principle, but with

nuances due to the polarizability of the sulfur atoms. The compound exhibits high solubility in

medium-polarity aprotic solvents and chlorinated hydrocarbons.
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
Excellent

High interaction with

the polarizable C=S

bond; primary choice

for extraction.

Polar Aprotic
THF, Acetone, DMF,

DMSO
High

Dipole-dipole

interactions stabilize

the thiocarbonyl

moiety.

Esters & Ethers
Ethyl Acetate, Diethyl

Ether
Good

Suitable for

recrystallization and

work-up; moderate

solvation energy.

Alcohols (Protic)
Methanol, Ethanol,

Isopropanol
Moderate

Soluble, but hydrogen

bonding from solvent

can compete with

solute-solute

interactions. Solubility

decreases as alkyl

chain length of alcohol

increases.

Aliphatic

Hydrocarbons
Hexane, Heptane Low to Moderate

Limited solubility due

to lack of polar

interactions; often

used as an anti-

solvent for

precipitation.

Aqueous Water Insoluble

Hydrophobic alkyl

groups dominate;

immiscibility is

exploited in biphasic

extraction.
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Thermodynamic Considerations
The dissolution of ethyl dimethyldithiocarbamate in organic solvents is generally endothermic,

meaning solubility increases with temperature. However, in chlorinated solvents, the enthalpy

of mixing is often exothermic due to specific solvent-solute interactions involving the sulfur

atoms.

Critical Note: In acidic aqueous environments, dithiocarbamate esters can hydrolyze to release

carbon disulfide (

) and the corresponding amine. Always maintain neutral or slightly basic pH during

biphasic extractions to ensure stability.

Experimental Protocols: Self-Validating Solubility
Determination
As specific quantitative data for this exact CAS number varies by synthesis purity, researchers

must validate solubility experimentally. The following protocol uses a Saturation Shake-Flask

Method coupled with HPLC, ensuring a self-validating dataset.

Protocol A: Saturation Shake-Flask Method
Objective: Determine the thermodynamic solubility limit (

) in a specific solvent at

.

Materials:

Ethyl dimethyldithiocarbamate (Test Article)[1][3][4][5]

Target Solvent (HPLC Grade)
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Agilent 1200 Series HPLC (or equivalent) with UV-Vis detector

0.45

PTFE Syringe Filters

Step-by-Step Workflow:

Preparation: Add excess ethyl dimethyldithiocarbamate solid/liquid to 5 mL of the target

solvent in a borosilicate glass vial. Ensure undissolved material is visible.

Equilibration: Seal the vial and agitate at

for 24 hours (orbital shaker at 200 rpm).

Sedimentation: Stop agitation and allow the solution to stand for 4 hours to let undissolved

particles settle.

Sampling: Withdraw 1 mL of supernatant using a pre-warmed syringe.

Filtration: Pass the supernatant through a 0.45

PTFE filter (pre-saturated with solvent) into a clean HPLC vial.

Quantification: Dilute the filtrate (if necessary) and inject into HPLC.

HPLC Parameters:

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

mm, 3.5

)

Mobile Phase: Acetonitrile : Water (70:30 v/v)

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm (Strong absorption by
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chromophore)

Calculation:

Visualization: Solubility Determination Workflow
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(24h @ 25°C, 200 rpm)
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Supernatant HPLC-UV Quantification
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Filtrate

Click to download full resolution via product page

Caption: Figure 1. Standardized workflow for thermodynamic solubility determination via

Shake-Flask method.

Applications and Solvent Selection Logic
The choice of solvent depends heavily on the intended application. The unique ability of

dithiocarbamates to chelate metals drives their use in extraction, while their reactivity dictates

synthesis solvents.

Application 1: Metal Extraction (Liquid-Liquid)
Ethyl dimethyldithiocarbamate is used to extract heavy metals (Zn, Cd, Pb) from aqueous

phases.

Preferred Solvent:Chloroform or Dichloromethane (DCM).

Reasoning: These solvents have high density (facilitating phase separation) and excellent

solubility for both the free ester and the resulting metal-dithiocarbamate complex.

Mechanism: The ester acts as a neutral ligand, replacing water molecules in the metal's

coordination sphere, rendering the complex lipophilic.

Application 2: Synthesis and Recrystallization
Reaction Solvent:Acetone or THF. High solubility ensures rapid reaction kinetics with

nucleophiles.
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Purification (Recrystallization):Ethanol/Water or Hexane/Ethyl Acetate.

Strategy: Dissolve in warm Ethanol or Ethyl Acetate (high solubility), then slowly add

Water or Hexane (anti-solvent) to induce precipitation of the purified ester.

Visualization: Solvent Decision Matrix

Select Solvent for
Ethyl Dimethyldithiocarbamate

Application:
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Requires Gradient Solubility
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Caption: Figure 2. Decision matrix for selecting solvents based on process requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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